Cas no 7306-05-0 (benzene, (1-methylcyclobutyl)-)

• Product name: benzene, (1-methylcyclobutyl)-
• CAS No: 7306-05-0
• MF: C₁₁H₁₄
• MW: 146.228863239288
• CID: 863743
• PubChem ID: 138983

benzene, (1-methylcyclobutyl)- Chemical and Physical Properties

Names and Identifiers

• benzene, (1-methylcyclobutyl)-
• (1-methylcyclobutyl)benzene
• 7306-05-0
• J-500240
• 1-Methyl-1-phenylcyclobutane
• (1-Methylcyclobutyl)benzene #
• DTXSID40223337
• (1-Methyl-cyclobutyl)-benzene

• Inchi： InChI=1S/C11H14/c1-11(8-5-9-11)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
• InChI Key： GRDSPXXZEBFXHZ-UHFFFAOYSA-N
• SMILES： CC1(CCC1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 146.10962
• Monoisotopic Mass: 146.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 3.9

Experimental Properties

• Density: 0.952
• Boiling Point: 204.9°C at 760 mmHg
• Flash Point: 68.9°C
• Refractive Index: 1.53
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives